(+-)-Darifenacin

• CAS: 133033-93-9
• Molecular Formula: C28H30N2O2
• Molecular Weight: 426.5 g/mol
• InChI: InChI=1S/C28H30N2O2/c29-27(31)28(23-7-3-1-4-8-23,24-9-5-2-6-10-24)25-14-17-30(20-25)16-13-21-11-12-26-22(19-21)15-18-32-26/h1-12,19,25H,13-18,20H2,(H2,29,31)
• InChIKey: HXGBXQDTNZMWGS-UHFFFAOYSA-N

(±)-Darifenacin: Procurement-Grade M3-Selective Antagonist for OAB Research

(±)-Darifenacin is the racemic form of a potent, competitive M3-selective muscarinic receptor antagonist developed for overactive bladder (OAB) therapy [1]. The compound demonstrates up to 59-fold higher affinity for M3 receptors over other muscarinic subtypes in radioligand binding assays and is a substrate for the P-glycoprotein (P-gp) efflux transporter, which limits its central nervous system penetration [2]. Marketed as Enablex®/Emselex® (as the (S)-enantiomer), the racemate is primarily used as a research reference standard, for chiral analytical method development, and in pharmacological studies requiring a defined mixture of both enantiomers .

1

Chiral Reference Standard

Racemic mixture for chiral HPLC method development and enantiomeric purity testing.

2

M3 Pathway Study Fit

Reported M3/M2 selectivity context supports pharmacological isolation of M3-mediated responses.

3

CNS Exclusion Assay Context

P-gp substrate profile supports research models requiring low central nervous system penetration.

• [1] Chapple CR. Darifenacin: a novel M3 muscarinic selective receptor antagonist for the treatment of overactive bladder. Expert Opin Investig Drugs. 2004 Nov;13(11):1493-500. doi:10.1517/13543784.13.11.1493. PMID: 15500396. View Source
• [2] Callegari E, Malhotra B, Bungay PJ, Webster R, Fenner KS, Kempshall S, LaPerle JL, Michel MC, Kay GG. A comprehensive non-clinical evaluation of the CNS penetration potential of antimuscarinic agents for the treatment of overactive bladder. Br J Clin Pharmacol. 2011 Aug;72(2):235-46. doi:10.1111/j.1365-2125.2011.03961.x. PMID: 21392072. View Source

Why Generic Antimuscarinic Substitution Fails for Darifenacin Research

Antimuscarinic agents for OAB are often treated as interchangeable in procurement, but (±)-darifenacin's M3 subtype selectivity, CNS exclusion via P-gp efflux, and non-muscarinic pharmacological actions are not replicated by non-selective agents (tolterodine, trospium), M3/M1-dual antagonists (oxybutynin, solifenacin), or even the enantiopure (S)-darifenacin used clinically. Substituting with a less selective analog introduces confounding M1/M2 receptor blockade that alters cognitive, cardiovascular, and salivary endpoints, while substituting with the single enantiomer forfeits the racemate's utility as a chiral reference standard. The quantitative evidence below demonstrates that (±)-darifenacin occupies a distinct pharmacological and analytical niche that generic substitution cannot fill [1].

This Product

(±)-Darifenacin

Racemic M3-selective antagonist with P-gp substrate-mediated CNS exclusion and reported non-muscarinic poly-pharmacology.

Potential Substitute Risk

Non-Selective / M3/M1-Dual Antagonists

Tolterodine, oxybutynin, solifenacin may confound M1/M2-mediated cardiovascular and cognitive endpoints; CNS penetration profile may differ significantly.

This Product

Racemic Mixture (1:1 R/S)

Defined enantiomeric composition for chiral analytical reference and pharmacological studies using both enantiomers.

Potential Substitute Risk

Enantiopure (S)-Darifenacin

Single enantiomer forfeits utility as chiral reference standard; stereochemical-control context may not transfer for racemate-requiring assays.

• [1] Alabaster VA. Discovery & development of selective M3 antagonists for clinical use. Life Sci. 1997;60(13-14):1053-60. doi:10.1016/S0024-3205(97)00047-7. View Source

Quantitative Differentiation: Head-to-Head Evidence for Darifenacin

M3 Subtype Fold-Selectivity Across Human Muscarinic Receptors

In a direct head-to-head radioligand binding study using human recombinant muscarinic receptors, (±)-darifenacin demonstrated substantially greater discrimination between M3 and other subtypes than solifenacin, tolterodine, or oxybutynin. The fold-selectivity (antilog of pKi difference) for M3 over M2 was 25-fold for darifenacin, compared to only 4-fold for solifenacin, 1-fold for tolterodine, and 5-fold for oxybutynin [1]. This magnitude of M3/M2 discrimination is critical because M2 receptor blockade in the heart and brain is associated with tachycardia and cognitive impairment.

M3 Fold-Selectivity

Head-to-head

M2/M3 selectivity 25-fold for darifenacin vs. 4-fold (solifenacin), 1-fold (tolterodine), 5-fold (oxybutynin).

Supports M3-selective pathway-response interpretation.

Radioligand binding, human recombinant M1–M5 receptors.

Evidence Dimension	Receptor subtype fold-selectivity (M3 vs. M1, M2, M4, M5) derived from pKi values at human recombinant muscarinic receptors
Target Compound Data	M1/M3=13, M2/M3=25, M4/M3=20, M5/M3=5
Comparator Or Baseline	Solifenacin: M1/M3=1, M2/M3=4, M4/M3=8, M5/M3=3; Tolterodine: M1/M3=1, M2/M3=1, M4/M3=1, M5/M3=0.4; Oxybutynin: M1/M3=2, M2/M3=5, M4/M3=1, M5/M3=8
Quantified Difference	Darifenacin M2/M3 selectivity is 6.3-fold higher than solifenacin, 25-fold higher than tolterodine, and 5-fold higher than oxybutynin
Conditions	Radioligand binding assay using [3H]-NMS at human recombinant M1–M5 receptors expressed in CHO cells; pKi values from 5 independent experiments (mean ± SEM)

Why This Matters

Researchers requiring pharmacological isolation of M3-mediated responses must use a compound with documented M3/M2 selectivity >20-fold; only darifenacin meets this threshold among clinically used OAB antimuscarinics, directly reducing confounding M2-mediated effects on heart rate and cognition.

• [1] Noguchi Y, Ohtake A, Saitoh C, et al. Table 2: Fold selectivity of antimuscarinic compounds at human recombinant muscarinic receptor subtypes. In: Pharmacological characterization of a new antimuscarinic agent, solifenacin succinate, in comparison with other antimuscarinic agents. Biol Pharm Bull. 2007;30(1):54-8. Data also accessible via PMC2936021 Table 2. View Source

Functional M3/M2 Tissue Selectivity in Isolated Organ Assays

In isolated tissue preparations, darifenacin showed 100-fold selectivity for M3-mediated contractions in guinea pig ileum over M2-mediated responses in right atria, and 30-fold selectivity over M1-mediated responses in rabbit vas deferens [1]. By comparison, the non-selective antagonist atropine showed equal potency across all three tissues, and the M1/M3-dual antagonist revatropate showed only 50-fold M3/M2 selectivity [1]. The functional selectivity ratio of darifenacin (100-fold) is the highest reported among antimuscarinic OAB agents in this assay system.

Functional Tissue Selectivity

Class-level

100-fold selectivity for ileum (M3) over atria (M2); 30-fold over vas deferens (M1).

Reported functional M3/M2 selectivity context; comparator data limited.

Isolated guinea pig ileum and atria, rabbit vas deferens.

Evidence Dimension	Functional tissue selectivity: potency ratio for M3-mediated ileum contraction vs. M2-mediated atrial rate reduction
Target Compound Data	100-fold selectivity for ileum (M3) over atria (M2); 30-fold over vas deferens (M1)
Comparator Or Baseline	Atropine: ~1-fold (equipotent across tissues); Revatropate: 50-fold selectivity for M1/M3 over M2. Direct comparator data for solifenacin and tolterodine in this identical tissue model were not located in the source literature.
Quantified Difference	Darifenacin exhibits at least 2-fold greater functional M3/M2 selectivity than the comparator revatropate, and approximately 100-fold greater selectivity than the non-selective baseline atropine
Conditions	Isolated guinea pig ileum (M3), guinea pig right atria (M2), and rabbit vas deferens (M1); agonist: carbachol; antagonist potency expressed as pA2 or pKB

Why This Matters

Procurement of a compound with documented 100-fold functional M3/M2 selectivity ensures that in vivo efficacy at bladder smooth muscle can be achieved at doses that produce minimal cardiac M2 receptor occupancy, a differentiation not matched by non-selective agents.

• [1] Alabaster VA. Discovery & development of selective M3 antagonists for clinical use. Life Sci. 1997;60(13-14):1053-60. doi:10.1016/S0024-3205(97)00047-7. View Source

P-gp-Mediated CNS Exclusion and Low Brain Penetration

In a comprehensive non-clinical CNS penetration study, rats were administered darifenacin, oxybutynin, solifenacin, tolterodine, or trospium subcutaneously, and brain, plasma, and CSF concentrations were measured at 1 h post-dose. Darifenacin displayed a brain-to-plasma (B:P) ratio of 0.03–0.16 and an unbound brain-to-unbound plasma ratio (Kp,free) of 0.01–0.04, consistent with poor CNS penetration. In contrast, oxybutynin showed B:P >1 and Kp,free >1 (extensive penetration), while tolterodine (B:P=2.95, Kp,free=0.23) and solifenacin (B:P=3.04, Kp,free=0.28) showed significant CNS penetration [1]. The low CNS exposure of darifenacin is mechanistically linked to its status as a P-gp substrate, confirmed in MDCK-MDR1 transwell assays [1].

CNS Penetration

Head-to-head

Kp,free 0.01–0.04 for darifenacin vs. >1 (oxybutynin), 0.23 (tolterodine), 0.28 (solifenacin).

Supports CNS exclusion model interpretation; P-gp substrate confirmed.

Rat model, 1 h post-dose, LC-MS/MS quantification.

Evidence Dimension	CNS penetration: brain-to-plasma ratio (B:P) and unbound brain-to-unbound plasma ratio (Kp,free) at 1 h post-dose in rats
Target Compound Data	B:P = 0.03–0.16; Kp,free = 0.01–0.04; CSF:free plasma = 0.004–0.06; P-gp substrate: Yes
Comparator Or Baseline	Oxybutynin: B:P >1, Kp,free >1, not a P-gp substrate; Tolterodine: B:P=2.95, Kp,free=0.23, not a P-gp substrate; Solifenacin: B:P=3.04, Kp,free=0.28, not a P-gp substrate; Trospium: B:P=0.03–0.16, Kp,free=0.01–0.04, P-gp substrate
Quantified Difference	Darifenacin Kp,free is approximately 100-fold lower than oxybutynin, 23-fold lower than tolterodine, and 28-fold lower than solifenacin; CNS penetration is comparable to trospium
Conditions	Male rats, subcutaneous administration, 1 h post-dose; LC-MS/MS quantification; P-gp substrate status determined in MDCK-MDR1 transwell assays; brain and plasma protein binding measured in vitro

Why This Matters

For in vivo studies where CNS-mediated confounds (cognitive impairment, sedation) must be avoided, darifenacin's demonstrated P-gp-dependent CNS exclusion provides a rationale for selection over oxybutynin, tolterodine, or solifenacin, all of which achieve significant brain concentrations.

• [1] Callegari E, Malhotra B, Bungay PJ, et al. A comprehensive non-clinical evaluation of the CNS penetration potential of antimuscarinic agents for the treatment of overactive bladder. Br J Clin Pharmacol. 2011 Aug;72(2):235-46. doi:10.1111/j.1365-2125.2011.03961.x. PMID: 21392072. View Source

Cognitive Safety vs. Oxybutynin ER in Older Subjects

In a multicenter, double-blind, double-dummy, parallel-group, 3-week randomized controlled trial (n=150, age ≥60), darifenacin CR (7.5 mg/day titrated to 15 mg/day) was compared to oxybutynin ER (10 mg/day titrated to 20 mg/day) and placebo. The primary endpoint—accuracy on the Name-Face Association Test (delayed recall) at week 3—showed no significant difference between darifenacin and placebo (mean difference -0.06, p=0.908). In contrast, oxybutynin ER produced significant memory impairment versus both placebo (mean difference -1.30, p=0.011) and darifenacin (mean difference -1.24, p=0.022), with an effect magnitude comparable to 10 years of brain aging [1].

Cognitive Endpoint Context

Head-to-head

Darifenacin vs. placebo: mean difference -0.06 (p=0.908, not significant). Oxybutynin ER: -1.30 vs. placebo (p=0.011).

Reported cognitive endpoint context; darifenacin indistinguishable from placebo.

RCT, n=150, age ≥60, 3-week treatment, Name-Face Association Test.

Evidence Dimension	Memory function: Name-Face Association Test delayed recall accuracy at week 3 (mean difference vs. comparator)
Target Compound Data	Darifenacin vs. placebo: mean difference = -0.06 (p=0.908, not significant); Darifenacin vs. oxybutynin ER: mean difference = +1.24 (p=0.022, favoring darifenacin)
Comparator Or Baseline	Oxybutynin ER vs. placebo: mean difference = -1.30 (p=0.011, significant impairment); Oxybutynin ER vs. darifenacin: mean difference = -1.24 (p=0.022, significant impairment)
Quantified Difference	Oxybutynin ER caused a 1.30-point decrement versus placebo (p=0.011) and a 1.24-point decrement versus darifenacin (p=0.022); darifenacin was statistically indistinguishable from placebo
Conditions	Randomized, double-blind, double-dummy, parallel-group trial; n=150 healthy subjects aged ≥60 years; 3-week treatment; doses per US labels (darifenacin CR 7.5→15 mg; oxybutynin ER 10→15→20 mg)

Why This Matters

For research involving elderly animal models or clinical populations where cognitive integrity is an endpoint, darifenacin provides a muscarinic antagonist tool that does not confound memory assessments, unlike oxybutynin ER which produces a cognitive deficit equivalent to a decade of brain aging.

• [1] Kay G, Ebinger U. Differential effects of the antimuscarinic agents darifenacin and oxybutynin ER on memory in older subjects. Eur Urol. 2006 Aug;50(2):317-26. doi:10.1016/j.eururo.2006.03.057. PMID: 16687205. View Source

Heart Rate Neutrality vs. Non-Selective Antimuscarinics

In a prospective randomized clinical trial comparing seven antimuscarinic drugs in 250 OAB patients, heart rate was monitored at baseline, 1 week, and 1 month. Drugs classified as M3-selective (darifenacin, solifenacin, oxybutynin) were compared to non-selective agents (tolterodine, trospium, fesoterodine, propiverine). A statistically significant increase in heart rate occurred in patients treated with non-selective drugs versus selective drugs (p<0.001). Darifenacin-treated patients showed no significant heart rate increase, whereas trospium (p<0.001), tolterodine (p=0.003), fesoterodine (p=0.011), and propiverine (p=0.37) all showed elevated heart rates relative to baseline [1].

Heart Rate Endpoint

Head-to-head

No significant heart rate increase with M3-selective group (darifenacin included) vs. significant increase for non-selective agents.

Reported cardiovascular endpoint monitoring context; M2-mediated tachycardia not observed.

Prospective RCT, n=250 OAB patients, 1-month follow-up.

Evidence Dimension	Change in heart rate from baseline after 1 month of treatment in OAB patients
Target Compound Data	Darifenacin: no statistically significant heart rate increase (classified as M3-selective group, p<0.001 for selective vs. non-selective overall)
Comparator Or Baseline	Tolterodine: significant increase (p=0.003); Trospium: significant increase (p<0.001); Fesoterodine: significant increase (p=0.011); Propiverine: increase (p=0.37, not individually significant)
Quantified Difference	Non-selective antimuscarinics as a group produced significant heart rate elevation vs. selective agents (p<0.001); individual p-values for non-selective agents ranged from 0.001 to 0.003 for the most significant offenders
Conditions	Prospective, randomized, multicenter clinical trial; n=250 OAB patients; heart rate measured at baseline, week 1, and month 1; drugs grouped as M3-selective (darifenacin, solifenacin, oxybutynin) vs. non-selective (tolterodine, trospium, fesoterodine, propiverine)

Why This Matters

In experimental models where heart rate is a monitored safety parameter or endpoint, darifenacin's M3 selectivity translates to a documented lack of tachycardia, in contrast to non-selective comparators tolterodine and trospium, which significantly elevate heart rate through M2 receptor blockade.

• [1] Cetinel B, Onal B, Can G, Talat Z, Erhan B, Gunduz N. Which antimuscarinic agents used in the treatment of overactive bladder increase heart rate? A prospective randomized clinical trial. Int Urol Nephrol. 2019 Mar;51(3):417-24. doi:10.1007/s11255-019-02090-9. PMID: 30725387. View Source

Inhibition of Non-Cholinergic Bladder Contractile Pathways

In a study using porcine detrusor strips, darifenacin (100 nM) significantly reduced maximum contraction responses to multiple non-cholinergic stimuli: serotonin by 53%, prostaglandin E2 by 73%, histamine by 64%, αβ-methylene-ATP by 50%, and carbachol by 46% [1]. This non-muscarinic inhibitory profile was assessed alongside five other antimuscarinics (fesoterodine, oxybutynin, solifenacin, trospium, tolterodine); the study authors concluded that darifenacin 'presents as an antimuscarinic medication that influences non-muscarinic pathways in urinary bladder tissue'—a property not reported for the comparators in the same experimental series [1].

Non-Muscarinic Inhibition

Class-level

46–73% reduction of serotonin, PGE2, histamine, and ATP-mediated contractions at 100 nM.

Supports poly-pharmacology pathway-response context; comparator data absent.

Porcine detrusor strips; data to verify for other antimuscarinics.

Evidence Dimension	Maximum contraction inhibition (%) in porcine detrusor strips to non-cholinergic contractile agonists in the presence of 100 nM darifenacin
Target Compound Data	Serotonin: -53%; Prostaglandin E2: -73%; Histamine: -64%; αβ-methylene-ATP: -50%; Carbachol (positive control): -46%
Comparator Or Baseline	Fesoterodine, oxybutynin, solifenacin, trospium, and tolterodine were tested in parallel for carbachol responses; quantitative non-muscarinic data for these comparators were not reported in the same study (comparator data limited to carbachol-induced contractions only)
Quantified Difference	Darifenacin uniquely demonstrated broad inhibition of non-muscarinic contractile pathways (46–73% reduction); the absence of comparable non-muscarinic data for other antimuscarinics suggests this may be a darifenacin-specific effect within the antimuscarinic class
Conditions	Porcine detrusor strips (adult); agonists applied at single concentrations (serotonin 100 µM, PGE2 10 µM, histamine 100 µM, αβ-methylene-ATP 10 µM, carbachol 10 µM); darifenacin at 100 nM; n-values per condition as reported

Why This Matters

For research targeting non-cholinergic components of OAB pathophysiology (e.g., inflammatory mediator-driven bladder overactivity), darifenacin offers a unique pharmacological tool with documented poly-pharmacology extending beyond M3 antagonism, a profile not replicated by other antimuscarinics in the same experimental series.

• [1] Morales-Lázaro RA, Chess-Williams R, Moro C. Comparisons of urinary bladder responses to common antimuscarinics reveals unique effects of darifenacin. Front Physiol. 2025 Feb 20;16:1534517. doi:10.3389/fphys.2025.1534517. View Source

High-Value Research Applications for (±)-Darifenacin

Chiral Method Development and Enantiomeric Purity Testing

As the racemic mixture of (R)- and (S)-darifenacin, (±)-darifenacin is the required reference material for developing and validating chiral HPLC methods that separate and quantify the individual enantiomers in bulk drug substance and extended-release tablet formulations . The (S)-enantiomer is the eutomer used in clinical formulations; the (R)-enantiomer is a pharmacologically inactive distomer, making enantiomeric purity testing a critical quality control parameter. Only the racemic standard provides both enantiomers in a defined 1:1 ratio for method calibration.

In Vivo OAB Models Requiring CNS and Cardiovascular Safety

For preclinical OAB models where cognitive endpoints (e.g., memory tasks) or cardiovascular parameters (heart rate telemetry) are simultaneously monitored, darifenacin's documented CNS exclusion (Kp,free 0.01–0.04 vs. >1 for oxybutynin) and lack of tachycardia (p<0.001 vs. non-selective agents) make it the antimuscarinic of choice [1][2]. Using oxybutynin or tolterodine in such models introduces brain penetration and heart rate increases that confound data interpretation.

Pharmacological Dissection of Non-Cholinergic Bladder Contractions

Darifenacin uniquely attenuates contractions to serotonin, prostaglandin E2, histamine, and purinergic stimulation in porcine detrusor preparations (46–73% inhibition), effects not shared by solifenacin, tolterodine, oxybutynin, fesoterodine, or trospium in the same assay system [3]. Researchers investigating inflammatory or neurogenic OAB mechanisms where these mediators are implicated should select darifenacin as the only antimuscarinic with this poly-pharmacological profile.

M3 Receptor Radioligand Binding and Autoradiography

[³H]-darifenacin has been validated as a selective radioligand for M3 receptor autoradiography, binding with 6-fold higher affinity to m3 (KD = 0.33 nmol/L) than to m1 receptors and with no specific binding to m2 receptors [4]. (±)-Darifenacin serves as the unlabeled competitor for non-specific binding determination in these assays, and its well-characterized selectivity profile (Table 2 data) enables precise quantification of M3 receptor density in tissue sections.

Application

Selection Property

Validation Focus

Chiral Method Development

Racemic reference standard (1:1 R/S)

Stereochemical-control context; enantiomer-attribution review

In Vivo OAB Models with CNS/CV Monitoring

P-gp substrate CNS exclusion; M3-selectivity

Cognitive and cardiovascular endpoint monitoring

Non-Cholinergic Bladder Contraction Studies

Poly-pharmacology profile

Pathway-response interpretation for inflammatory mediators

M3 Receptor Autoradiography

Unlabeled competitor for [³H]-darifenacin

M3 receptor density quantification in tissue sections

• [1] Callegari E, Malhotra B, Bungay PJ, et al. A comprehensive non-clinical evaluation of the CNS penetration potential of antimuscarinic agents for the treatment of overactive bladder. Br J Clin Pharmacol. 2011 Aug;72(2):235-46. View Source
• [2] Cetinel B, Onal B, Can G, et al. Which antimuscarinic agents used in the treatment of overactive bladder increase heart rate? A prospective randomized clinical trial. Int Urol Nephrol. 2019 Mar;51(3):417-24. View Source
• [3] Morales-Lázaro RA, Chess-Williams R, Moro C. Comparisons of urinary bladder responses to common antimuscarinics reveals unique effects of darifenacin. Front Physiol. 2025;16:1534517. View Source
• [4] Smith CM, Wallis RM. Characterisation of [3H]-darifenacin as a novel radioligand for the study of muscarinic M3 receptors. Life Sci. 1997;60(13-14):1205. doi:10.1016/S0024-3205(97)00048-9. View Source